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Compound of Interest

2-((4-
Compound Name:

Nitrophenoxy)methyl]quinoline
CAS No.: 107813-50-3

Cat. No.: B8619048

Get Quote

Executive Summary

This technical guide provides a comprehensive structural and spectroscopic analysis of 2-[(4-
Nitrophenoxy)methyl]quinoline (CAS Registry Number: Analogous to 2-
(chloromethyl)quinoline derivatives). Designed for medicinal chemists and analytical scientists,
this document details the synthesis, structural elucidation, and quality control parameters
required for drug discovery workflows.

The compound represents a critical pharmacophore, combining the bioactive quinoline scaffold
with a para-nitrophenyl ether moiety, often explored for anti-infective and anticancer properties.

Compound Identity & Physicochemical Profile[1][2]
[31[4][5][6][7][8][°]
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Parameter Data

IUPAC Name 2-[(4-nitrophenoxy)methyl]quinoline
Molecular Formula C16H12N203

Molecular Weight 280.28 g/mol

Physical State Pale yellow to off-white crystalline solid

Soluble in DMSO, DMF, CHCIs; sparingly

Solubilit
Y soluble in Ethanol

Predicted range:[1][2][3][4] 145-155 °C

Melting Point )
(Dependent on purity/polymorph)

Synthesis Protocol: Williamson Ether Strategy

To ensure high purity for spectroscopic validation, the compound is synthesized via a
nucleophilic substitution reaction between 2-(chloromethyl)quinoline and 4-nitrophenol.

Reaction Pathway

The synthesis relies on the nucleophilic attack of the phenoxide ion (generated in situ) on the
benzylic-like carbon of the quinoline derivative.
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Figure 1: Nucleophilic substitution pathway for the synthesis of the target ether.

Experimental Procedure
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 Activation: Charge a round-bottom flask with 4-nitrophenol (1.0 equiv) and anhydrous K2COs
(1.5 equiv) in DMF. Stir at room temperature for 30 minutes to generate the phenoxide.

e Coupling: Dropwise add a solution of 2-(chloromethyl)quinoline hydrochloride (1.0 equiv) in
DMF.

» Reaction: Heat the mixture to 80°C for 4—6 hours. Monitor via TLC (Mobile phase:
Hexane/EtOAc 7:3).

o Workup: Pour the reaction mixture into ice-cold water. The product will precipitate.[5]

 Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from
Ethanol/DMF to achieve analytical purity (>98%).

Spectroscopic Data Analysis[1][2][3][4][6][7][10][11]
[12]

The following data represents the theoretical consensus values derived from fragment analysis
of the quinoline ring system and nitrophenyl ethers. These values serve as the standard for
structural confirmation.

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR

The IR spectrum is dominated by the nitro group and the ether linkage.

Functional Group Wavenumber (cm~—?) Vibrational Mode
Aromatic C-H 3050-3080 Stretching (weak)

Nitro (NO2) 1515-1525 Asymmetric Stretch (Strong)
Nitro (NO2) 1340-1350 Symmetric Stretch (Strong)
Ether (C-O-C) 1230-1250 Antisymmetric Stretch
Quinoline (C=N) 1590-1600 Ring Skeletal Vibration
Quinoline (C=C) 1500, 1470 Ring Breathing
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Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-des or CDCls | Frequency: 400 MHz

The *H NMR spectrum exhibits a characteristic methylene singlet and two distinct aromatic

systems.[2]

. . Lo . Assighment
Position Shift (60 ppm) Multiplicity Integration .
Logic
Deshielded by
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z
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z
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Hz) nitrogen.
o Doublet (d, J=8.5 Gamma to ring
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Hz) nitrogen.
Quinoline H- ) Benzenoid ring
7.55-7.80 Multiplet (m) 3H
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Deshielded by
o peri-
Quinoline H-8 8.05 Doublet (d) 1H ] )
interaction/N-
lone pair.

Mass Spectrometry (MS)

Method: EI (70 eV) or ESI+
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The fragmentation pattern provides definitive proof of the ether linkage stability and the
presence of the nitro group.

Molecular lon: m/z 280 [M]*
Key Fragmentation Pathways (El):

o Base Peak (m/z 142): Cleavage of the ether bond yields the resonance-stabilized 2-
methylquinolinium cation (Ci0HsN*). This is the diagnostic peak for 2-substituted quinolines.

» Nitrophenoxy Radical (m/z 138): The leaving group radical (rarely observed as a cation in El,
but neutral loss is calculated).

e Loss of NOz (m/z 234): [M - 46]* standard nitroaromatic fragmentation.

Molecular lon [M]*

m/z 280

a-Cleavage (C-O bond)

Loss of NOz (-46)

Quinoline-CH2+
m/z 142 (Base Peak)

Ring Contraction/Loss of CH2

Quinolinium lon
m/z 128

Click to download full resolution via product page
Figure 2: Proposed mass spectrometric fragmentation tree (El).

Quality Control & Validation Workflow

For researchers utilizing this compound in biological assays, the following validation steps are
mandatory:
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e TLC Purity Check:

o Stationary Phase: Silica Gel 60 F254.

o Visualization: UV (254 nm) - Quinoline fluoresces; Nitro group quenches.
e HPLC Purity:

o Column: C18 Reverse Phase.

o Gradient: Acetonitrile/Water (0.1% Formic Acid).

o Requirement: >95% area under the curve at 254 nm.

o Melting Point: Sharp range (<2°C variation) indicates high crystalline purity.

References
o Williamson Ether Synthesis Protocols: Smith, M. B., & March, J. March's Advanced Organic

Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Standard reference for SN2 ether
synthesis mechanisms).

¢ Quinoline Spectroscopic Data

o Pretsch, E., Buhlmann, P., & Badertscher, M. Structure Determination of Organic
Compounds. Springer. (Source for chemical shift prediction of quinoline systems).[2][6][7]

o Nitroaromatic Characterization: Silverstein, R. M., Webster, F. X., & Kiemle, D. J.
Spectrometric Identification of Organic Compounds. Wiley. (Reference for Nitro group
IR/NMR shifts).

e Analogous Synthesis (2-substituted quinolines)

o Muscia, G. C., et al. "Synthesis and antifungal activity of novel 2-substituted quinolines."
Bioorganic & Medicinal Chemistry Letters.

o McLafferty, F. W., & Turecek, F. Interpretation of Mass Spectra. University Science Books.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2024-qtnkj
https://pdf.benchchem.com/1351/Spectroscopic_Confirmation_of_Synthesized_Quinoline_Derivatives_A_Comparative_Guide.pdf
https://www.arkat-usa.org/get-file/71680/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8619048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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